Cas no 1804498-57-4 (Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate)
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate
-
- Inchi: 1S/C13H16N2O2/c1-3-9-4-12(8-15)10(5-11(9)7-14)6-13(16)17-2/h4-5H,3,6,8,15H2,1-2H3
- InChI Key: JXYRKTLCCUZADM-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=C(C#N)C(CC)=CC=1CN)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 308
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015030457-250mg |
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate |
1804498-57-4 | 97% | 250mg |
484.80 USD | 2021-05-31 | |
| Alichem | A015030457-500mg |
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate |
1804498-57-4 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015030457-1g |
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate |
1804498-57-4 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate
Introduction to Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate (CAS No. 1804498-57-4)
Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate (CAS No. 1804498-57-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functional groups that make it a promising candidate for various chemical and biological applications. The presence of both an amine and a cyano group in its molecular structure suggests potential utility in the development of novel therapeutic agents and intermediates.
The molecular formula of Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate is C12H14N2O2, reflecting its complex composition. The compound's structure includes an ethyl substituent on the phenyl ring, which can influence its electronic properties and reactivity. This feature makes it particularly interesting for researchers exploring advanced synthetic methodologies and mechanistic studies.
In recent years, the demand for innovative intermediates in drug discovery has surged, driven by the need for more effective and targeted therapies. Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate stands out as a versatile building block due to its ability to undergo various chemical transformations. For instance, the amine group can be readily modified through reactions such as acylation, alkylation, or coupling with other pharmacophores, while the cyano group offers opportunities for further functionalization via reduction or hydrolysis.
The cyano group in particular has been extensively studied for its role in enhancing the bioavailability and metabolic stability of drug molecules. In several cutting-edge pharmaceutical research projects, cyano-substituted compounds have demonstrated improved pharmacokinetic profiles, making them valuable candidates for further development. The incorporation of such groups into drug candidates often leads to enhanced binding affinity and selectivity, which are critical factors in achieving therapeutic efficacy.
Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of complex compounds like Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate. By leveraging sophisticated algorithms and databases, researchers can simulate interactions between this compound and biological targets, providing insights into its potential pharmacological activity. These computational studies often precede experimental validation, streamlining the drug discovery process and reducing time-to-market for new therapies.
The synthesis of Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.
In addition to its pharmaceutical applications, Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with tailored properties. For instance, polymers incorporating cyano-substituted units often exhibit enhanced thermal stability and mechanical strength, making them valuable for industrial applications.
The growing interest in green chemistry has also influenced the synthesis of compounds like Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate. Researchers are increasingly adopting sustainable methodologies that reduce waste and energy consumption while maintaining high yields. Solvent-free reactions and catalytic processes are being explored as alternatives to traditional synthetic routes, aligning with global efforts to promote environmental responsibility.
The future prospects of Methyl 2-amino-methl -5 -cyano -4 - ethyl phenyl acetate are vast, with ongoing research expected to uncover new applications across multiple disciplines. As our understanding of molecular interactions deepens, this compound is likely to play a pivotal role in next-generation drug development and material innovation. Collaborative efforts between academia and industry will be essential in translating these findings into tangible advancements that benefit society.
1804498-57-4 (Methyl 2-aminomethyl-5-cyano-4-ethylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)